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Compound of Interest

Compound Name: C.l. Direct Red 84

Cat. No.: B15557289

An In-depth Technical Guide on the Safety and Handling of Direct Red 84
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with specific quantitative toxicological
data for Direct Red 84 (CAS No. 6409-83-2) is not readily available in publicly accessible
records. The following guide has been compiled using information on its chemical class
(polyazo direct dye), data from structurally similar compounds, and general safety protocols for
handling chemical dyes. All information should be used as a guideline and supplemented by a
formal risk assessment before use.

Substance Identification and Properties

Direct Red 84 is a multi-azo class direct dye.[1] Its fundamental properties are crucial for
understanding its behavior in experimental settings.

Table 1: Physical and Chemical Properties of Direct Red 84
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Property Value Source

C.l. Name Direct Red 84, C.l. 35760 [1]

CAS Number 6409-83-2 [1]

Molecular Formula CasHz2sN10Na4013S4 [1]

Molecular Weight 1136.99 g/mol [1]

Appearance Dark red powder Inferred from similar dyes

| Solubility | Water soluble |[2] |

Toxicological Profile

Specific toxicological data for Direct Red 84 is not available. The information below is based on
general data for the azo dye class and related direct dyes. The primary toxicological concern
for azo dyes is their potential to metabolize into constituent aromatic amines, some of which
are known to be hazardous.[3][4]

Table 2: Toxicological Data (Based on Similar Azo Dyes)

Endpoint Result Remarks

For a similar compound

(Direct Red 31), the LD50
Acute Oral Toxicity (LD50) No specific data available.  (rat) is >2000 mg/kg,

suggesting low acute oral

toxicity.[2]
) ) o - ) Generally considered unlikely
Skin Corrosion/Irritation No specific data available. o
to be a skin irritant.[2]
May cause eye irritation, a
Serious Eye Damage/Irritation No specific data available. common property of powdered

chemicals.[2]
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| Mutagenicity/Carcinogenicity | No specific data available. | The primary long-term hazard of
azo dyes is linked to the potential carcinogenicity of their aromatic amine metabolites.[3][5] |

General Toxicity Mechanism of Azo Dyes

The toxicity of many azo dyes is not from the intact molecule but from its metabolic breakdown
products. Under reductive conditions (e.g., in the liver or by gut microflora), the azo bond (-
N=N-) can be cleaved to form aromatic amines.

Direct Red 84
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Caption: General mechanism of azo dye toxicity via reductive cleavage.

Handling and Safety Precautions

Proper handling is essential to minimize exposure. Standard laboratory procedures for handling
powdered chemicals should be strictly followed.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure.
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Handling Direct Red 84?
Is it in solid/powder form?

No (Solution)

Required PPE:
- Nitrile Gloves (EN374) Required PPE:

- Safety Goggles (EN166) - Nitrile Gloves (EN374)
- Lab Coat - Safety Goggles (EN166)
- Respiratory Protection (N95/FFP2) - Lab Coat
(especially if weighing or creating dust)

Click to download full resolution via product page

Caption: PPE selection workflow for handling Direct Red 84.

Engineering Controls

« Ventilation: Handle in a well-ventilated area. For weighing or procedures that may generate
dust, use a chemical fume hood or a ventilated balance enclosure.

« Safety Stations: Ensure eyewash stations and safety showers are readily accessible.

Storage

« Store in a cool, dry, well-ventilated area.
+ Keep container tightly closed and sealed.

+ Store away from strong oxidizing agents.

Emergency and First-Aid Procedures

Immediate and appropriate first-aid is critical in case of accidental exposure.
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Exposure Event
Eye Contact

1. Immediately flush with water for 15 mins. 1. Do NOT induce vomiting.

Inhalation

1. Remove contaminated clothing.
2. Wash skin thoroughly with soap and water.
3. Seek medical attention if irritation develops.

1. Move to fresh air.
2. If breathing is difficult, give oxygen.
3. Seek medical attention if symptoms persist.

2. Hold eyelids open during flushing. 2. Rinse mouth with water.
3. Seek immediate medical attention. 3. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-aid decision workflow for Direct Red 84 exposure.

Experimental Protocols: Acute Oral Toxicity
Assessment

While specific studies on Direct Red 84 are unavailable, the following outlines a standard

methodology based on OECD Guideline 423 for assessing acute oral toxicity, which would be

used to determine an LD50 value.
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Caption: Experimental workflow for an acute oral toxicity study (OECD 423).

Methodology Detalils:

+ Animals: Healthy, young adult nulliparous, non-pregnant female rats are typically used.
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e Housing: Animals are housed in standard conditions with controlled temperature, humidity,
and light cycle.

e Procedure: The test is conducted in a stepwise manner using a small number of animals per
step. The outcome of each step determines the dose for the next.

» Dose Administration: The substance is administered in a single dose by oral gavage. Animals
are fasted prior to dosing.

o Observations: Animals are observed for mortality, signs of toxicity, and body weight changes
for up to 14 days.

o Pathology: A gross necropsy is performed on all animals at the end of the study.

o Endpoint: The test allows for the classification of the substance into one of the GHS
categories for acute oral toxicity.

Disposal Considerations

o Waste Disposal: Dispose of this material and its container at a licensed hazardous-waste
disposal facility. Do not allow it to enter drains or waterways.

o Contaminated Packaging: Empty containers should be treated as hazardous waste and
disposed of accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet and handling precautions for Direct
Red 84]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557289#safety-data-sheet-and-handling-
precautions-for-direct-red-84]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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